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In modern research and pharmaceutical development, a wide array of sophisticated analytical
instrumentation is employed. While the Rigol VB1080 is a specialized component for radio
frequency (RF) applications, its utility in a research setting can be found in the characterization
and maintenance of components within larger systems. For instance, ensuring the integrity of
RF components in Nuclear Magnetic Resonance (NMR) spectrometers, Mass Spectrometers,
or custom-built dielectric spectroscopy setups for material characterization is critical for data
accuracy and reproducibility.

This guide provides the fundamental principles and a step-by-step protocol for using the Rigol
VB1080 VSWR (Voltage Standing Wave Ratio) Bridge with a spectrum analyzer to perform
S11 parameter measurements. The S11 parameter, also known as return loss, quantifies how
much of an RF signal is reflected by a device under test (DUT), providing crucial insights into
impedance matching and overall component performance. An improperly matched antenna or
resonator in a sensitive analytical instrument, for example, can lead to significant signal loss
and compromised measurement quality.

Core Component Specifications
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The primary component for this setup is the Rigol VB1080 VSWR Bridge. It is designed to work

in conjunction with Rigol DSA or RSA series spectrum analyzers that are equipped with a

tracking generator.[1]

Parameter Specification Description
) ] A specialized bridge for S11

Model Rigol VB1080 VSWR Bridge

parameter measurements.[1]

The operational frequency
Frequency Range 2 GHz to 8 GHz )

band for the device.[1][2]

The nominal impedance for the
Impedance 50 Q

system.[2]

Ports for connecting to the
Connectors Three N (Female) type Spectrum Analyzer and the

Device Under Test (DUT).[1][2]

A measure of the bridge's

o ability to separate forward and
o >20 dB (Minimum), =25 dB ] N
Directivity ) reflected signals, critical for
(Typical) :

accurate reflection

measurements.[1][2]

The amount of signal power

_ _ lost as it passes through the

Insertion Loss (IN to DUT) <1 dB (Typical)

bridge to the device being
tested.[2]

Principle of Operation: S11 Measurement

The VB1080 is a directional device that separates forward-traveling signals from reflected

signals. The basic setup involves a spectrum analyzer's tracking generator (TG) outputting a

swept RF signal. This signal is fed into the VB1080, which passes it to the Device Under Test

(DUT). Any signal reflected from the DUT due to impedance mismatch travels back into the

VB1080, which directs this reflected signal to the spectrum analyzer's RF input. By comparing

the reflected signal's power to the incident signal's power across a frequency range, the S11

parameter (return loss) can be determined.
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Diagram 1: Logical workflow for an S11 reflection measurement.

Detailed Experimental Protocol: S11 Parameter
Measurement

This protocol outlines the steps to configure a spectrum analyzer with the VB1080 for a basic
S11 measurement. The "Device Under Test" could be any 50 Q component relevant to your
laboratory equipment, such as a cable, filter, or an antenna element from a larger system.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15610365/docs?utm_src=pdf-body-img#introduction-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15610365/docs?utm_src=pdf-body#introduction-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610365?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Required Equipment

e Rigol Spectrum Analyzer (e.g., DSA/RSA series) with Tracking Generator (TG) option

Rigol VB1080 VSWR Bridge[1]

50 Q Load (Calibration Standard)

Open/Short Calibration Standards (Optional, for advanced accuracy)

Device Under Test (DUT)

Setup and Calibration Workflow

The accuracy of a reflection measurement is highly dependent on proper calibration to account
for the imperfections in cables and the measurement bridge itself. The standard calibration

procedure is an "Open-Short-Load" calibration.
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'
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Diagram 2: Step-by-step experimental and calibration workflow.
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Step-by-Step Procedure

e Initial Connection: Connect the VB1080 directly to the spectrum analyzer.[1] The bridge's
"IN" port connects to the Tracking Generator (TG) output, and the "OUT" port connects to the
analyzer's RF Input.

 Instrument Configuration:
o Power on the spectrum analyzer.
o Activate the Tracking Generator.

o Set the frequency range of the analyzer to match the desired measurement span (e.g.,
Start Frequency: 2 GHz, Stop Frequency: 8 GHz).[3]

o Set the Reference Level appropriately to ensure the trace is visible on the screen.[3][4]
o Calibration:

o Normalization (Load Cal): Access the calibration menu on the spectrum analyzer (this may
be under a "VSWR" or "S11" measurement mode).

o Attach the precision 50 Q load to the "DUT" port of the VB1080. A perfect load reflects no
power, establishing the baseline for a perfect measurement.

o Execute the "Load" or "Normalize" calibration function. The analyzer will perform a
frequency sweep and store the trace as a reference.

o Open & Short Cal (Optional but Recommended): For higher accuracy, perform subsequent
sweeps with the DUT port left open and then with a precision "short" connector attached.
The analyzer's software will use these three sweeps (Open, Short, Load) to
mathematically remove systematic errors.

e Device Measurement:
o Remove the calibration standard from the DUT port.

o Connect the Device Under Test (DUT) to the DUT port of the VB1080.
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o The spectrum analyzer display will now show the return loss (S11) of the DUT in dB, or it
can be converted to a VSWR reading.

o Data Interpretation:

o Alow return loss value (e.g., a large negative number like -30 dB) indicates that very little
power is being reflected, meaning the DUT is well-matched to the 50 Q system.

o A high return loss value (e.g., -5 dB) indicates a significant impedance mismatch, which
could degrade the performance of the RF component in its parent instrument.

By following this protocol, researchers and technical professionals can effectively validate the
performance of RF components, ensuring the reliability and accuracy of the sophisticated
analytical instruments used in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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